(5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine

• Molecular Formula: C14H20N4O
• Molecular Weight: 260.33 g/mol
• IUPAC Name: (3-tert-butyl-1H-1,2,4-triazol-5-yl)-(3-methoxyphenyl)methanamine
• InChI: InChI=1S/C14H20N4O/c1-14(2,3)13-16-12(17-18-13)11(15)9-6-5-7-10(8-9)19-4/h5-8,11H,15H2,1-4H3,(H,16,17,18)
• InChI Key: YYLQPGMJCYOWCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NNC(=N1)C(C2=CC(=CC=C2)OC)N

Description

This compound features a 1,2,4-triazole core substituted with a tert-butyl group at the 5-position and a 3-methoxyphenyl group linked via a methanamine bridge. The 3-methoxy substituent on the phenyl ring contributes electron-donating effects, influencing electronic distribution and intermolecular interactions.

Biological Activity

(5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine is a compound of interest due to its potential biological activities, particularly in the fields of cancer treatment and antimicrobial properties. The triazole ring structure is known for its pharmacological significance, including antifungal and anticancer activities.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{13}\text{H}_{17}\text{N}_5$$

This structure includes a tert-butyl group, a triazole moiety, and a methoxyphenyl group, which are crucial for its biological activity.

Biological Activity Overview

Research on the biological activity of this compound has highlighted several key areas:

Anticancer Activity

Studies have shown that triazole derivatives exhibit significant anticancer properties. For instance, compounds with similar structures have been reported to induce apoptosis in cancer cells and inhibit tumor growth. The mechanism often involves disruption of microtubule dynamics, leading to cell cycle arrest in the G2/M phase.

Table 1: Anticancer Activity of Related Triazole Compounds

Compound	IC50 (µM)	Cell Line	Mechanism of Action
Compound A	0.052	MCF-7 (ER+/PR+)	Tubulin polymerization inhibition
Compound B	0.074	MDA-MB-231	Apoptosis induction
(5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine	TBD	TBD	TBD

Note: TBD indicates data not yet determined or available.

Antimicrobial Activity

The triazole ring is also associated with antimicrobial properties. Research has indicated that triazoles can inhibit the growth of various bacterial strains. For example, studies on related compounds have demonstrated effectiveness against Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity of Triazole Derivatives

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Compound C	S. aureus	8 µg/mL
Compound D	E. coli	16 µg/mL
(5-(tert-Butyl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine	TBD	TBD

Case Studies

• Anticancer Mechanism : A study involving a series of triazole derivatives found that modifications on the phenyl ring significantly affected their anticancer efficacy. The introduction of methoxy groups enhanced the antiproliferative activity against breast cancer cell lines.
• Antimicrobial Efficacy : In another investigation, triazole derivatives were tested against MRSA and other resistant strains, showing promising results in inhibiting bacterial growth.

Research Findings

Recent literature reviews and studies have consolidated the understanding of the biological activity of triazole compounds:

• Mechanistic Insights : Investigations into the binding interactions of these compounds with tubulin suggest that they may act similarly to known chemotherapeutics by stabilizing or destabilizing microtubules.
• Synthesis and Optimization : Innovative synthetic pathways have been developed to enhance yield and purity while maintaining biological activity.

Comparison with Similar Compounds

Key Structural Differences

The compound is compared to three analogs with modifications at the triazole 5-position and methoxyphenyl linkage:

Compound	5-Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	tert-Butyl	C₁₅H₂₀N₄O	272.3	High lipophilicity, steric bulk
(5-(Furan-2-yl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine	Furan-2-yl	C₁₄H₁₄N₄O₂	270.3	Polar O-heterocycle, potential H-bonding
[5-(Naphthalen-2-yl)-1,2-oxazol-3-yl]methanamine hydrochloride	Naphthalen-2-yl	C₁₄H₁₂ClN₃O	273.7	Extended aromaticity, π-π interactions
(5-Amino-3-hydroxy-1H-pyrazol-1-yl)(thiophene)methanone	Thiophene	C₈H₆N₄O₂S	222.2	Sulfur-containing, planar heterocycle

Substituent Effects on Properties

• Lipophilicity : The tert-butyl group increases hydrophobicity compared to the furan and thiophene analogs, favoring membrane permeability but possibly reducing aqueous solubility .
• Electronic Effects : The electron-donating methoxy group stabilizes the phenyl ring’s electron density, while the furan’s oxygen introduces polarity and hydrogen-bonding capacity .

Computational and Graph-Based Comparisons

• Graph-theoretical methods () emphasize the importance of substituent positioning and electronic effects in determining biochemical activity. The tert-butyl group’s bulk may disrupt π-stacking but enhance van der Waals interactions in hydrophobic pockets .
• Lumping strategies () group compounds with similar substituents (e.g., alkyl vs. aryl), aiding in predictive modeling of physicochemical properties .

Bioactivity and Functional Potential

• While direct bioactivity data for the target compound are absent, the furan analog’s ISO certification implies tested utility in regulated applications .